Cas no 2375652-86-9 (2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde)

• Product Name: 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• CAS No: 2375652-86-9
• MF: C₂₀H₁₂Br₂O₂
• MW: 444.116084098816
• CID: 4737859
• Update Time: 2025-06-14

2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• YSZC2685

• Inchi： 1S/C20H12Br2O2/c21-19-10-18(16-7-3-14(12-24)4-8-16)20(22)9-17(19)15-5-1-13(11-23)2-6-15/h1-12H
• InChI Key： NMLUNSOZWYHTGW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1C=CC(C=O)=CC=1)Br)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 385
• XLogP3: 5.5
• Topological Polar Surface Area: 34.1

Additional information on 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde

Comprehensive Analysis of 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 2375652-86-9)

The compound 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 2375652-86-9) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, organic electronics, and pharmaceutical intermediates. Its unique structure, featuring a terphenyl backbone with dibromo and dicarbaldehyde functional groups, makes it a versatile building block for advanced applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in OLED materials, liquid crystal displays (LCDs), and catalysis.

One of the most compelling aspects of 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde is its role in the development of next-generation optoelectronic devices. With the global push toward sustainable energy and green technology, this compound is being explored for its ability to enhance the efficiency of organic light-emitting diodes (OLEDs). Its high thermal stability and electron-transport properties make it an ideal candidate for improving device performance. Additionally, its tunable electronic properties allow for customization to meet specific industrial needs.

In the realm of pharmaceutical research, 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde serves as a critical intermediate in the synthesis of complex molecules. Its dicarbaldehyde functionality provides a reactive site for further chemical modifications, enabling the creation of novel drug candidates. This aligns with the growing demand for precision medicine and targeted therapies, where customized molecular structures are essential. The compound's brominated aromatic rings also contribute to its utility in cross-coupling reactions, a cornerstone of modern organic synthesis.

From a materials science perspective, the terphenyl core of this compound offers exceptional rigidity and planarity, which are desirable traits for high-performance polymers and nanomaterials. These properties are particularly relevant in the context of flexible electronics and wearable technology, where durability and conductivity are paramount. The compound's ability to form stable crystalline structures further enhances its applicability in thin-film technologies and sensors.

The synthesis and characterization of 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde require advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is critical for its performance in high-stakes applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in cutting-edge research and industrial innovation.

In conclusion, 2',5'-Dibromo-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde (CAS No. 2375652-86-9) represents a fascinating intersection of chemistry, materials science, and technology. Its multifaceted applications, from optoelectronics to pharmaceuticals, underscore its importance in contemporary research. As industries strive for sustainability and innovation, this compound is likely to remain at the forefront of scientific discovery and commercial development.